Cas no 32887-01-7 (Mecillinam)
Mecillinam (amdinocillin) is a β Lactam antibiotics have a broad spectrum of activity against gram negative bacteria

Mecillinam structure
Product Name:Mecillinam
CAS No:32887-01-7
Molecular Formula:C15H23N3O3S
Molecular Weight:325.43
MDL:MFCD00056869
CID:53976
Mecillinam Properties
Names and Identifiers
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- Mecillinam
- Amdinocillin
- (2S,5R,6R)-6-(Azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
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- MDL: MFCD00056869
- SMILES: O=C([C@@H](C(C)(C)S[C@]1([H])[C@@H]2/N=C/N3CCCCCC3)N1C2=O)O
Computed Properties
- Exact Mass: 325.14600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Heavy Atom Count: 22
- Complexity: 500
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: 2
- Surface Charge: 0
Experimental Properties
- LogP: 1.28200
- PSA: 98.51000
- Water Partition Coefficient: Soluble in water at approximately 1mg/ml
- Boiling Point: 550.6°C at 760 mmHg
- Melting Point: 156°C
- Flash Point: >110°(230°F)
- Color/Form: Colorless crystal, odorless and tasteless
- Specific Rotation: D20 +285° (c = 1 in 0.1N HCl)
- Density: 1.4400
Mecillinam Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00JKZT-5mg |
Amdinocillin |
32887-01-7 | 97% | 5mg |
$81.00 | ||
A2B Chem LLC | AJ12873-5mg |
Amdinocillin |
32887-01-7 | 97% | 5mg |
$26.00 | ||
Aaron | AR00JL85-100mg |
Amdinocillin |
32887-01-7 | 100mg |
$506.00 | |||
abcr | AB479645-1 g |
Mecillinam, 95%; . |
32887-01-7 | 95% | 1g |
€457.30 | 2023-06-15 | |
Ambeed | A678129-1mg |
(2S,5R,6R)-6-(((E)-Azepan-1-ylmethylene)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
32887-01-7 | 95% | 1mg |
$5.0 | 2024-07-19 | |
Biosynth | AA17347-50 mg |
Amdinocillin |
32887-01-7 | 50mg |
$64.00 | |||
Chemenu | CM276323-10g |
Mecillinam |
32887-01-7 | 95%+ | 10g |
$204 | 2022-12-27 | |
ChemScence | CS-0017618-10mg |
Mecillinam |
32887-01-7 | 10mg |
$50.0 | 2022-04-27 | ||
eNovation Chemicals LLC | D764914-10mg |
Amdinocillin |
32887-01-7 | 95% | 10mg |
$185 | 2022-10-11 | |
MedChemExpress | HY-A0269-10mg |
Mecillinam |
32887-01-7 | ≥95.0% | 10mg |
¥500 | 2024-04-18 |
Mecillinam Suppliers
Shanghai Macklin Biochemical Co., Ltd
(CAS:32887-01-7)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
(CAS:32887-01-7)
MR./MRS.:LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
Phone:18702762251
Email:1438980033@qq.com
Hubei Hanwei Chemical Co., Ltd
(CAS:32887-01-7)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:32887-01-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:32887-01-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Mecillinam Related Literature
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Wenwen Zhou,Weiyun Zhao,Ziyang Lu,Jixin Zhu,Shufen Fan,Jan Ma,Huey Hoon Hng Nanoscale, 2012,4, 3926-3931
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2. Front cover
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Andrew R. LaDuca,Robert L. LaDuca CrystEngComm, 2018,20, 5677-5687
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4. Book reviews
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5. Cycloaddition of cyclobutenone and azomethine imine enabled by chiral isothiourea organic catalysts†Bao-Sheng Li,Yuhuang Wang,Zhichao Jin Chem. Sci., 2015,6, 6008-6012
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Yuzhu Song,Qiang Sun,Meng Xu,Ji Zhang,Yiqing Hao,Yongqiang Qiao,Shantao Zhang,Qingzhen Huang,Xianran Xing,Jun Chen Mater. Horiz., 2020,7, 275-281
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Pascaline Mary,Volkert van Steijn,David A. Weitz Lab Chip, 2012,12, 1516-1521
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Kashif Hussain,Umer Younis,Imran Muhammad,Yu Qie,Yaguang Guo,Tingwei Li,Huanhuan Xie J. Mater. Chem. C, 2020,8, 15771-15777
Recommended suppliers
Amadis Chemical Company Limited
(CAS:32887-01-7)Mecillinam

Purity:99%
Quantity:1g
Price($):271.0